3-Fluoro-4,4-dimethoxy-1-(4-nitrophenyl)piperidine

• CAS No.: 648920-58-5
• Molecular Formula: C13H17FN2O4
• Molecular Weight: 284.28 g/mol
• IUPAC Name: 3-fluoro-4,4-dimethoxy-1-(4-nitrophenyl)piperidine
• InChI: InChI=1S/C13H17FN2O4/c1-19-13(20-2)7-8-15(9-12(13)14)10-3-5-11(6-4-10)16(17)18/h3-6,12H,7-9H2,1-2H3
• InChI Key: AVYIBSKJNFMYAH-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCN(CC1F)C2=CC=C(C=C2)[N+](=O)[O-])OC

Description

3-Fluoro-4,4-dimethoxy-1-(4-nitrophenyl)piperidine is a useful research compound. Its molecular formula is C13H17FN2O4 and its molecular weight is 284.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of 4-(3-fluoro-4-oxo-piperidin-1-yl)-nitrobenzene (51 mmol), trimethylorthoformate (103 mmol), p-toluene-sulphonic acid monohydrate (51 mmol) in methanol (100 ml) was heated at 45° C. for 24 hours. Solvent was removed and residual mass was taken into ethyl acetate and saturated sodium bicarbonate solution mixture. The organic layer was dried and removal of the solvent afforded title compound as a solid in 91% yield.